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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in handling

missing data in their Experience Sampling Method (ESM) and Ecological Momentary

Assessment (EMA) studies.

Frequently Asked Questions (FAQs)
Q1: What are the common types of missing data in ESM research?

A1: In ESM research, as in other longitudinal studies, missing data can be categorized into

three main types based on the mechanism of missingness:

Missing Completely at Random (MCAR): The probability of data being missing is unrelated to

both the observed and unobserved data. For instance, a participant might miss a prompt due

to a random phone malfunction. In this case, the missingness is not systematic.[1][2][3][4]

Missing at Random (MAR): The probability of missing data is related to the observed data

but not the unobserved data. For example, if participants are more likely to miss a survey in

the morning, the missingness is related to the time of day (an observed variable), but not to

their mood at that time (the unobserved variable).[1][2][3][4]

Missing Not at Random (MNAR): The probability of missing data is related to the unobserved

data itself. For example, if participants with higher stress levels are less likely to complete a
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stress-related questionnaire, the missingness is directly related to the variable of interest that

is missing.[1][2][3][4]

Q2: What are the consequences of ignoring missing data?

A2: Ignoring missing data, for instance by only analyzing complete cases (listwise deletion),

can have several negative consequences for your research:

Reduced Statistical Power: Excluding participants with any missing data reduces the overall

sample size, which in turn decreases the statistical power of your analyses to detect true

effects.[5]

Biased Results: If the data are not MCAR, listwise deletion can lead to biased estimates of

means, variances, and regression coefficients. This is because the remaining complete

cases may not be representative of the original sample.[6]

Inefficient Use of Data: Valuable information from participants who provided partial data is

discarded, leading to less precise estimates.

Q3: What are the main approaches to handling missing data in ESM?

A3: There are two primary categories of methods for handling missing data:

Deletion Methods:

Listwise Deletion (Complete Case Analysis): This method involves removing any

participant with at least one missing data point from the analysis. It is simple to implement

but can lead to the issues mentioned in Q2, especially if the amount of missing data is

substantial.[5][6]

Pairwise Deletion (Available Case Analysis): This method uses all available data for each

specific analysis. For example, when calculating the correlation between two variables, all

participants with data for that pair of variables are included. This can lead to

inconsistencies, such as correlation matrices that are not positive definite, and can be

problematic in more complex analyses like regression.[5]
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Imputation Methods: Imputation is the process of replacing missing values with plausible

estimates.

Single Imputation: Each missing value is replaced with a single estimated value.

Mean/Median/Mode Imputation: Replacing missing values with the mean, median, or

mode of the observed values for that variable. This is a simple method but can distort

the distribution of the variable and underestimate variance.[6]

Regression Imputation: Using a regression model to predict the missing values based

on other variables in the dataset.[4][6]

Multiple Imputation (MI): This is a more sophisticated approach where each missing value

is replaced with a set of plausible values, creating multiple "complete" datasets. The

analysis is then performed on each dataset, and the results are pooled to provide a single

estimate that accounts for the uncertainty of the imputed values. MI is often considered

the gold standard when data are MAR.[6][7][8]

Troubleshooting Guides
Problem: I have a high percentage of missing data in my ESM study. What should I do first?

Solution:

Investigate the Reasons for Missingness: Before applying any statistical technique, it's

crucial to understand why the data are missing.

Examine patterns of missingness. Is it more common at certain times of the day, on certain

days of the week, or for specific questions?

If possible, collect data on reasons for non-response (e.g., technical issues, participant

burden). This can inform your choice of handling method.

Visualize the Missing Data: Use tools to visualize the patterns of missingness. This can help

you determine if the data is likely to be MCAR, MAR, or MNAR.

Choose an Appropriate Handling Method: Based on the likely missing data mechanism and

the percentage of missing data, select a suitable handling method. For high levels of
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missingness, simple methods like listwise deletion are generally not recommended. Multiple

imputation is often a better choice.[3]

Problem: I'm not sure which imputation method is best for my data.

Solution: The choice of imputation method depends on the nature of your data and the missing

data mechanism. The following decision tree can guide your choice.
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Start: Assess Missing Data

What is the likely missing data mechanism?

MCAR
(Missing Completely at Random)

  MCAR

MAR
(Missing at Random)

  MAR

MNAR
(Missing Not at Random)

  MNAR

< 5% Missing Data?

Multiple Imputation (MI)
- Generally recommended for MAR.

Advanced Methods
(e.g., Pattern-Mixture Models, Selection Models)

- Requires strong statistical expertise.

Listwise Deletion
(Complete Case Analysis)

- Simple but may reduce power.

Yes

Consider Imputation

No

Click to download full resolution via product page

Caption: A decision tree to guide the selection of a missing data handling method.

Experimental Protocols
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Protocol: Step-by-Step Guide for Multiple Imputation (MI)

Multiple Imputation is a powerful technique for handling missing data, particularly when it is

assumed to be Missing at Random (MAR).[7][8] The process involves three main stages:

Imputation, Analysis, and Pooling.

1. Imputation Phase:

Objective: To create multiple "complete" datasets by filling in the missing values with

plausible estimates.

Procedure:

Choose an Imputation Model: Select a statistical model to generate the imputed values.

For ESM data, which is often multilevel (observations nested within individuals), a

multilevel imputation model is often appropriate. The model should include variables that

are related to the missingness or the variables with missing data.

Generate Imputations: Use software (e.g., the mice package in R) to generate m imputed

datasets. A common recommendation for m is between 5 and 20, though more may be

needed for higher rates of missingness.[6]

Check Convergence: Ensure that the imputation algorithm has converged, meaning the

imputed values are stable across iterations.

2. Analysis Phase:

Objective: To perform the desired statistical analysis on each of the imputed datasets.

Procedure:

Apply your planned statistical analysis (e.g., regression, ANOVA) to each of the m imputed

datasets separately.

This will result in m sets of parameter estimates (e.g., regression coefficients, standard

errors).

3. Pooling Phase:
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Objective: To combine the results from the m analyses into a single set of results.

Procedure:

Pool Parameter Estimates: The final parameter estimate is the average of the m estimates

from each imputed dataset.

Pool Standard Errors: The standard errors are pooled using Rubin's Rules, which account

for both the within-imputation variance and the between-imputation variance. This ensures

that the final standard error reflects the uncertainty associated with the missing data.[9]

The following diagram illustrates the workflow of Multiple Imputation.
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Caption: Workflow diagram illustrating the three phases of Multiple Imputation.

Data Presentation
Comparison of Missing Data Handling Methods

The following table summarizes the performance of different missing data handling methods

based on simulation studies. The performance is often evaluated in terms of bias (the

difference between the estimated and true value) and the width of the confidence interval (a

measure of precision).
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Method
Assumed
Missing Data
Mechanism

Bias
Confidence
Interval Width

Recommendati
on

Listwise Deletion MCAR
Low (if MCAR

holds)

Wider (loss of

power)

Only

recommended

for small

amounts of

missing data

(<5%) that are

likely MCAR.[10]

Mean/Median

Imputation
MCAR Can be high Artificially narrow

Generally not

recommended as

it distorts

distributions and

underestimates

variance.[6][10]

Last Observation

Carried Forward

(LOCF)

Strong

assumptions

about data

trajectory

Can be very high Artificially narrow

Generally not

recommended

for ESM data

due to its

dynamic nature.

[11]

Multiple

Imputation (MI)
MAR

Low (if model is

correct)

Appropriately

wide

A highly

recommended

and flexible

method for MAR

data.[1][10][11]

Maximum

Likelihood (e.g.,

FIML)

MAR
Low (if model is

correct)

Appropriately

wide

A good

alternative to MI,

often available in

structural

equation

modeling

software.
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Pattern-Mixture

Models
MNAR

Lower than MAR

methods (if

pattern is

correctly

specified)

Wider

A more

advanced

method suitable

for MNAR data,

but requires

careful

specification.[1]

Note: The performance of any method is highly dependent on the specific characteristics of the

dataset and the validity of the assumptions made about the missing data mechanism. It is

always recommended to conduct sensitivity analyses to assess how different assumptions

about missing data affect the results.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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